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Compound of Interest

Compound Name: ML390

cat. No.: B1150027

Technical Support Center: ML390

This technical support center provides researchers, scientists, and drug development
professionals with best practices for the long-term storage and handling of ML390, a potent
inhibitor of human dihydroorotate dehydrogenase (DHODH). Adherence to these guidelines is
crucial for ensuring the compound's stability and the reproducibility of experimental results.

Frequently Asked Questions (FAQS)
Q1: What is the recommended temperature for long-term storage of solid ML390?

For long-term storage, solid ML390 should be stored at -20°C. Under these conditions, the
compound is stable for up to three years. For shorter periods, storage at 4°C is acceptable for
up to two years.[1]

Q2: How should | store ML390 once it is dissolved in a solvent?

Stock solutions of ML390 should be stored at -80°C for up to six months or at -20°C for up to
one month.[1] To avoid repeated freeze-thaw cycles, which can lead to degradation, it is highly
recommended to aliquot the stock solution into single-use volumes.

Q3: In which solvents is ML390 soluble?

ML390 is soluble in several organic solvents. Detailed solubility information is provided in the
table below.[2]
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Q4: How can | ensure the stability of ML390 during my experiments?

To maintain the integrity of ML390 during experimental use, it is crucial to:

Use tightly sealed vials to prevent moisture absorption and oxidation.

Allow the vial to equilibrate to room temperature before opening to minimize condensation.

Prepare fresh working solutions from a frozen stock aliquot for each experiment.

Minimize the time the compound spends in solution at room temperature.
Q5: What is the mechanism of action of ML390?

ML390 is an inhibitor of the human enzyme dihydroorotate dehydrogenase (DHODH).[1][2]
DHODH is a key enzyme in the de novo pyrimidine biosynthesis pathway, which is essential for
the synthesis of DNA and RNA. By inhibiting DHODH, ML390 disrupts this pathway, which can
induce differentiation in acute myeloid leukemia (AML) cells.[1][2]
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Issue

Potential Cause

Recommended Solution

Inconsistent experimental
results or loss of compound

activity.

Compound degradation due to

improper storage.

Ensure that both solid ML390
and stock solutions are stored
at the recommended
temperatures (-20°C for solid,
-80°C for solutions). Avoid
repeated freeze-thaw cycles by
preparing and using single-use

aliquots.

Compound degradation due to

exposure to moisture or air.

Always store ML390 in a tightly
sealed container. Allow the
product to warm to room
temperature before opening to

prevent condensation.

Difficulty dissolving the

compound.

Incorrect solvent or

concentration.

Refer to the solubility data
table to select an appropriate
solvent. Sonication may assist
in dissolving the compound.
Ensure you are not exceeding
the maximum solubility for the

chosen solvent.

Low-quality or degraded

compound.

Verify the purity of your ML390
with the supplier's Certificate of
Analysis. If degradation is

suspected, obtain a new batch

of the compound.

Quantitative Data Summary

The following table summarizes the key storage and solubility data for ML390.
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Parameter

Condition Value

Storage of Solid Compound

Long-term -20°C (up to 3 years)[1]

Short-term

4°C (up to 2 years)[1]

Storage of Stock Solution

Long-term -80°C (up to 6 months)[1]

Short-term -20°C (up to 1 month)[1]

Solubility DMSO 42.67 mg/mL (105.0 mM)[2]
Ethanol 31.5 mg/mL (77.5 mM)[2]

DMF 12.0 mg/mL (29.5 mM)[2]

DMSO:PBS (pH 7.2) (1:2)

0.3 mg/mL (0.74 mM)[2]

Experimental Protocols
Preparation of ML390 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of ML390 in DMSO.

Materials:

e ML390 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

o Sterile, polypropylene microcentrifuge tubes

Procedure:

 Allow the vial of ML390 powder to equilibrate to room temperature before opening.

e Weigh the desired amount of ML390 powder in a sterile microcentrifuge tube. For example,

to prepare 1 mL of a 10 mM stock solution, use 0.4064 mg of ML390 (Molecular Weight:

406.40 g/mol ).
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e Add the appropriate volume of anhydrous DMSO to the tube. For a 10 mM solution, add 100
puL of DMSO for every 0.4064 mg of ML390.

o Vortex the solution until the ML390 is completely dissolved. Gentle warming (e.g., in a 37°C
water bath) may aid in dissolution.

 Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes.

» Store the aliquots at -80°C for long-term storage.

Visualizations
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Caption: Workflow for proper storage and handling of ML390.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1150027?utm_src=pdf-body-img
https://www.benchchem.com/product/b1150027?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

References

e 1. abmole.com [abmole.com]
e 2. medkoo.com [medkoo.com]

« To cite this document: BenchChem. [best practices for long-term storage of ML390].
BenchChem, [2025]. [Online PDF]. Available at:
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mI390]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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